Cas no 2384513-61-3 (3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid
• CAS No: 2384513-61-3
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 5846946
• PubChem ID: 165903246
• Update Time: 2025-06-10

3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1589462
• 3-{[(tert-butoxy)carbonyl](2-methylpropyl)amino}-2,2-dimethylpropanoic acid
• 2384513-61-3
• 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid

• Inchi： 1S/C14H27NO4/c1-10(2)8-15(9-14(6,7)11(16)17)12(18)19-13(3,4)5/h10H,8-9H2,1-7H3,(H,16,17)
• InChI Key： AKJQEUKQXBFHPK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC(C)C)CC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid

3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid: An Overview of Its Structure, Properties, and Applications

3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid, with the CAS number 2384513-61-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino functional group, and a dimethylpropanoic acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily block the amino group, preventing unwanted side reactions. This protecting group can be selectively removed under mild acidic conditions, allowing for precise control over the reactivity of the amino group. The presence of the Boc group in 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid makes it an ideal candidate for use in the synthesis of peptides and other complex organic molecules.

The 2-methylpropyl (isobutyl) substituent on the amino group adds steric bulk to the molecule, which can influence its conformational properties and interactions with biological targets. This substituent can also affect the solubility and lipophilicity of the compound, making it suitable for various applications in drug discovery and development.

The dimethylpropanoic acid moiety imparts carboxylic acid functionality to the molecule, which can participate in hydrogen bonding and other non-covalent interactions. This functional group is crucial for modulating the physicochemical properties of the compound, such as its pKa value and solubility profile. These properties are essential for optimizing the bioavailability and pharmacokinetics of potential drug candidates derived from this compound.

In recent years, 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved stability and pharmacological properties. The ability to selectively protect and deprotect the amino group using the Boc protecting group makes this compound an attractive starting material for peptidomimetic synthesis.

Another area of interest is the use of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The carboxylic acid functionality of this compound can be modified to create prodrugs with enhanced stability and bioavailability. For example, esterification of the carboxylic acid can produce prodrugs that are more lipophilic and better absorbed through biological membranes.

The structural diversity and functional versatility of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid have also led to its exploration in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential leads for drug discovery. The ability to modify multiple functional groups within this molecule allows for the generation of diverse chemical libraries with varying biological activities.

In addition to its applications in medicinal chemistry, 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid has been investigated for its potential use in materials science. The presence of both hydrophobic and hydrophilic moieties within this compound makes it suitable for self-assembly processes, which can lead to the formation of nanostructures with unique properties. These nanostructures have potential applications in drug delivery systems, where they can enhance the targeted delivery and controlled release of therapeutic agents.

The synthesis of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid typically involves several steps, including protection of the amino group with a Boc protecting group, introduction of the 2-methylpropyl substituent, and formation of the dimethylpropanoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, transition-metal-catalyzed coupling reactions have been employed to facilitate the introduction of specific functional groups with high selectivity and yield.

The physicochemical properties of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid, such as its melting point, solubility profile, and pKa value, have been extensively characterized using various analytical techniques. These properties are crucial for understanding its behavior in different environments and optimizing its performance in various applications. For instance, knowledge of its solubility profile can guide formulation strategies to enhance its stability and bioavailability.

In conclusion, 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}-2,2-dimethylpropanoic acid, CAS number 2384513-61-3, is a multifaceted organic compound with significant potential in medicinal chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. Ongoing research continues to explore new avenues for utilizing this compound in drug discovery and development processes.